Cas no 2171211-81-5 (4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid)

• Product Name: 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• CAS No: 2171211-81-5
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 5902144
• PubChem ID: 165526423
• Update Time: 2025-05-20

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid
• 4-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}benzoic acid
• 2171211-81-5
• EN300-1497872

• Inchi： 1S/C28H28N2O5/c1-2-7-25(26(31)29-16-18-12-14-19(15-13-18)27(32)33)30-28(34)35-17-24-22-10-5-3-8-20(22)21-9-4-6-11-23(21)24/h3-6,8-15,24-25H,2,7,16-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m1/s1
• InChI Key： RORYABPFRUZEOD-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(NCC1C=CC(C(=O)O)=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid: A Comprehensive Overview

4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid, with the CAS registry number 2171211-81-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a benzoic acid moiety, a pentanamide group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile molecule with potential applications in drug delivery systems, bioconjugation, and advanced materials.

The structural complexity of this compound is further enhanced by the stereochemistry at the second carbon of the pentanamide chain, designated as the (2R) configuration. This stereochemical feature is critical in determining the molecule's biological activity and its interactions with target proteins or enzymes. Recent studies have highlighted the importance of stereochemistry in drug design, particularly in optimizing pharmacokinetic properties and minimizing off-target effects.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc-protected amino alcohol. This intermediate is then subjected to various coupling reactions to introduce the benzoic acid moiety and the pentanamide chain. The use of Fmoc as a protecting group is advantageous due to its stability under basic conditions and its ease of removal under acidic or enzymatic conditions, making it ideal for peptide synthesis and related applications.

In terms of applications, this compound has shown promise in the development of bioconjugates for targeted drug delivery. The benzoic acid group can serve as a platform for attaching various payloads, such as therapeutic agents or imaging probes, while the Fmoc group provides a means for controlled release. Recent research has demonstrated that such bioconjugates can enhance drug efficacy by reducing systemic toxicity and improving delivery to specific tissues or cells.

Beyond its role in medicinal chemistry, this compound has also found applications in materials science. The combination of hydrophilic and hydrophobic domains within its structure makes it suitable for use in amphiphilic polymers or self-assembling materials. These materials have potential applications in nanotechnology, including the development of drug delivery nanoparticles or sensors for environmental monitoring.

From a research perspective, this compound serves as a valuable model for studying molecular recognition and self-assembly processes. Its unique structure allows for investigations into supramolecular chemistry, where non-covalent interactions play a critical role in determining molecular behavior. Recent studies have explored the use of this compound in constructing dynamic covalent networks, which have potential applications in adaptive materials and responsive systems.

In conclusion, 4-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}benzoic acid represents a fascinating example of how complex molecular architectures can be leveraged to address diverse challenges in science and technology. With ongoing advancements in synthetic methodology and materials design, this compound is poised to play an increasingly important role in both academic research and industrial applications.